Cas no 1262009-38-0 (2-(3-Cyanophenyl)-5-hydroxypyridine)

• Product Name: 2-(3-Cyanophenyl)-5-hydroxypyridine
• CAS No: 1262009-38-0
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• MDL: MFCD18323328
• CID: 2769033
• Update Time: 2025-10-28

2-(3-Cyanophenyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyanophenyl)-5-hydroxypyridine

• MDL： MFCD18323328
• Inchi： 1S/C12H8N2O/c13-7-9-2-1-3-10(6-9)12-5-4-11(15)8-14-12/h1-6,8,15H
• InChI Key： CJMFWCMMGJZCEJ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C2=NC=C(O)C=C2)=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(3-Cyanophenyl)-5-hydroxypyridine

Introduction to 2-(3-Cyanophenyl)-5-hydroxypyridine (CAS No: 1262009-38-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(3-Cyanophenyl)-5-hydroxypyridine, identified by the chemical identifier CAS No: 1262009-38-0, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, featuring a pyridine core substituted with a cyanophenyl group at the 3-position and a hydroxyl group at the 5-position, presents an intriguing scaffold for further derivatization and exploration of its pharmacological effects.

The structural motif of 2-(3-cyanophenyl)-5-hydroxypyridine encompasses key functional groups that are frequently exploited in drug design. The presence of a cyano group (-CN) on the phenyl ring introduces electrophilicity, making it a potential site for further chemical modifications, while the hydroxyl group (-OH) at the pyridine ring offers opportunities for hydrogen bonding interactions, which are crucial for binding to biological targets. These features make the compound a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the biological activities of pyridine derivatives, particularly those with substituents that can modulate enzyme activity or interact with specific protein targets. The cyanophenyl moiety in 2-(3-cyanophenyl)-5-hydroxypyridine has been studied for its potential role in inhibiting various enzymes, including kinases and phosphodiesterases, which are implicated in numerous disease pathways. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases, making it a valuable scaffold for developing kinase inhibitors.

Moreover, the hydroxypyridine core of 2-(3-cyanophenyl)-5-hydroxypyridine is known to be a versatile pharmacophore in medicinal chemistry. Hydroxypyridines have been widely used in the development of drugs targeting central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The combination of the cyanophenyl and hydroxypyridine groups in this compound may synergistically enhance its binding affinity to biological targets, leading to improved pharmacological efficacy.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 2-(3-cyanophenyl)-5-hydroxypyridine with high precision. These computational studies have helped identify key interactions between the compound and potential biological targets, such as protein kinases and transcription factors. By leveraging these insights, researchers can design analogs of 2-(3-cyanophenyl)-5-hydroxypyridine that exhibit enhanced potency and selectivity.

The synthesis of 2-(3-cyanophenyl)-5-hydroxypyridine (CAS No: 1262009-38-0) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has significantly improved the efficiency of producing this compound.

In addition to its potential as a drug candidate, 2-(3-cyanophenyl)-5-hydroxypyridine has shown promise as a tool compound in chemical biology research. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a probe to study enzyme mechanisms. For instance, researchers have utilized derivatives of this compound to investigate the role of specific enzymes in cellular signaling pathways.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors that target aberrant signaling pathways involved in cancer and other chronic diseases. The structural framework of 2-(3-cyanophenyl)-5-hydroxypyridine aligns well with this goal, as it provides a basis for designing molecules that can selectively modulate key enzymes involved in disease progression. Preclinical studies have demonstrated that certain derivatives of this compound exhibit promising antitumor activity by inhibiting critical signaling cascades.

As research continues to uncover new biological functions and therapeutic applications for 2-(3-cyanophenyl)-5-hydroxypyridine, it is likely that this compound will play an increasingly important role in both academic research and drug development pipelines. The combination of its unique structural features with its potential biological activities makes it a compelling candidate for further exploration.